Cas no 915234-87-6 (1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose)

1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose structure
915234-87-6 structure
Product Name:1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
CAS No:915234-87-6
MF:C32H54O15
MW:678.762172222137
CID:2062276
Update Time:2025-03-11

1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Chemical and Physical Properties

Names and Identifiers

    • 1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
    • nicandrose B
    • (+)-Nicandrose B
    • α-D-Glucopyranoside, 1-O-acetyl-3-O-(2-methyl-1-oxopropyl)-β-D-fructofuranosyl, 2-decanoate 3-(2-methylpropanoate)
    • Inchi: 1S/C32H54O15/c1-7-8-9-10-11-12-13-14-23(36)43-27-26(44-29(39)18(2)3)24(37)21(15-33)42-31(27)47-32(17-41-20(6)35)28(45-30(40)19(4)5)25(38)22(16-34)46-32/h18-19,21-22,24-28,31,33-34,37-38H,7-17H2,1-6H3
    • InChI Key: BOPMBSSYOZCUCZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(C)C)=O)C(O)C(CO)O1)COC(=O)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 47
  • XLogP3: 3.295

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 750.5±60.0 °C(Predicted)
  • pka: 12.20±0.70(Predicted)
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